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Compound of Interest

Compound Name: 1,4-Dibromo-2-fluorobenzene

Cat. No.: B072686 Get Quote

Essential safety protocols and logistical plans are critical for the safe handling and disposal of

1,4-Dibromo-2-fluorobenzene in a laboratory setting. This guide provides procedural, step-by-

step information to ensure the well-being of researchers, scientists, and drug development

professionals. By adhering to these guidelines, you can minimize risks and maintain a safe

research environment.

Personal Protective Equipment (PPE)
When handling 1,4-Dibromo-2-fluorobenzene, a comprehensive approach to personal

protection is necessary to prevent exposure. The recommended PPE includes:

Eye and Face Protection: Chemical safety goggles are mandatory to protect against

splashes.[1] In situations with a higher risk of splashing, a face shield should be used in

conjunction with goggles.

Skin Protection: Chemical-resistant gloves are essential.[1] While disposable nitrile gloves

may be suitable for incidental contact, more robust gloves such as butyl or Viton® should be

considered for prolonged handling or immersion, given their resistance to aromatic and

chlorinated solvents. A lab coat or other protective clothing is also required to prevent skin

contact.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of dust or vapors.[1][2] If exposure limits are

exceeded or if irritation is experienced, a NIOSH/MSHA-approved respirator should be used.
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[1] For environments with known airborne concentrations, a full-face air-purifying respirator

may be necessary.[3]

Emergency Procedures
In the event of accidental exposure, immediate action is crucial.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[1] Seek immediate medical

attention.[1]

Skin Contact: Remove all contaminated clothing and shoes.[1][4] Immediately wash the

affected skin area with plenty of soap and water for at least 15 minutes.[1][4] Get medical

help if irritation develops.[2]

Inhalation: Move the individual to fresh air at once.[1][2] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration, but avoid mouth-to-mouth

resuscitation.[1] Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth

to an unconscious person.[1] Seek immediate medical attention.[1]

Handling, Storage, and Disposal
Proper operational and disposal plans are key to a safe workflow.

Handling: Always wash hands and any exposed skin thoroughly after handling the

substance.[1][2] Avoid creating dust and ensure adequate ventilation.[1] Keep the container

tightly closed when not in use.[1]

Storage: Store 1,4-Dibromo-2-fluorobenzene in a tightly sealed container in a cool, dry, and

well-ventilated area.[1][2] It should be stored away from incompatible materials such as

strong oxidizing agents.[1]

Spill Management: In case of a spill, immediately evacuate the area. Wearing the

appropriate PPE, sweep or vacuum up the material and place it into a suitable, labeled
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container for disposal.[1] Avoid generating dust.[1]

Disposal: Dispose of the waste material in accordance with all applicable federal, state, and

local environmental regulations.[2] Do not allow the chemical to enter drains or waterways.

Quantitative Data Summary
Property Value Source

Molecular Formula C₆H₃Br₂F Thermo Fisher Scientific

Molecular Weight 253.90 g/mol Sigma-Aldrich

Melting Point 33-36 °C Sigma-Aldrich

Boiling Point 216 °C Sigma-Aldrich

Flash Point 102 °C (215.6 °F) - closed cup Sigma-Aldrich

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for safely handling 1,4-Dibromo-2-
fluorobenzene, from preparation to disposal.
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Safe Handling Workflow for 1,4-Dibromo-2-fluorobenzene

Preparation

Handling

Cleanup & Disposal

Emergency Response

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Weigh/Measure Chemical in Fume Hood

Perform Experiment in Fume Hood

Keep Container Tightly ClosedSpill: Evacuate, Contain, Clean Up Exposure: Follow First Aid Procedures

Decontaminate Work Area

Segregate Waste for Disposal

Dispose of Waste via Approved Channels

Seek Immediate Medical Attention
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A flowchart illustrating the safe handling process for 1,4-Dibromo-2-fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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